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Compound of Interest

Compound Name: poricoic acid AM

Cat. No.: B10855555 Get Quote

The following document provides detailed procedures for the proper disposal of Poricoic acid
AM, a triterpenoid compound utilized in research for its anti-tumor properties.[1][2][3][4][5]

Adherence to these guidelines is critical to ensure personnel safety and environmental

protection.

Immediate Safety and Hazard Information
Poricoic acid AM is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[6] All handling and disposal procedures must be conducted while wearing

appropriate Personal Protective Equipment (PPE), including safety goggles, protective gloves,

and a lab coat.[6] Work should be performed in a well-ventilated area, preferably within a

chemical fume hood.[6][7]

Chemical and Hazard Summary:
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Property Value Reference

Chemical Name Poricoic acid AM [6]

CAS Number 151200-92-9 [6]

Molecular Formula C32H48O5 [6]

Molecular Weight 512.72 g/mol [6]

GHS Classification
Acute toxicity, Oral (Category

4)
[6]

Acute aquatic toxicity

(Category 1)
[6]

Chronic aquatic toxicity

(Category 1)
[6]

Hazard Statements H302: Harmful if swallowed [6]

H410: Very toxic to aquatic life

with long lasting effects
[6]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[6]

Experimental Protocol: Waste Segregation and
Collection
The fundamental principle for managing waste from Poricoic acid AM is to prevent its release

into the environment.[6] This requires systematic segregation of all waste streams at the point

of generation.

Methodology:

Establish a Satellite Accumulation Area (SAA): Designate a specific area within the

laboratory for the collection of hazardous waste.[8][9] This area should be under the direct

control of laboratory personnel.[10]
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Use Compatible Waste Containers: All waste must be collected in containers that are

chemically resistant to the waste being stored. For Poricoic acid AM, which may be

dissolved in solvents like DMSO, high-density polyethylene (HDPE) containers are a suitable

choice.[8][11] Containers must have secure, screw-top caps.[8]

Properly Label all Waste Containers: All waste containers must be clearly labeled with the

words "Hazardous Waste," the full chemical name ("Poricoic acid AM"), and a description of

the contents (e.g., "solid," "in DMSO," "contaminated labware").[9][11]

Segregate Waste Streams: Do not mix incompatible waste types.[8] Maintain separate,

clearly labeled waste containers for the following categories:

Solid Waste: Unused or expired solid Poricoic acid AM.

Concentrated Liquid Waste: Stock solutions of Poricoic acid AM (e.g., in DMSO).[11][12]

Aqueous Waste: Dilute aqueous solutions from experimental procedures.

Contaminated Labware: Pipette tips, centrifuge tubes, gloves, and other disposable items

contaminated with Poricoic acid AM.

Step-by-Step Disposal Procedures
Disposal of Poricoic acid AM must be handled through an approved waste disposal plant or

your institution's Environmental Health and Safety (EHS) department.[6] Under no

circumstances should Poricoic acid AM or its solutions be disposed of down the drain or in the

regular trash.[9][13]

Protocol for Different Waste Streams:

Unused or Expired Solid Poricoic acid AM:

Collect the original vial containing the solid compound in the designated "Hazardous

Waste - Solid" container.[11]

Ensure the container is securely sealed and properly labeled.

Concentrated Solutions (e.g., in DMSO):
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Collect all stock solutions and concentrated liquid waste in a designated "Hazardous

Waste - Halogenated/Non-halogenated Solvents" container, depending on the solvent

used.[11]

The first rinse of any glassware that contained concentrated solutions should also be

collected as hazardous waste.[11]

Dilute Aqueous Solutions:

While drain disposal of some neutralized acids is permissible, the high aquatic toxicity of

Poricoic acid AM prohibits this practice.[6][14]

Collect all dilute aqueous solutions containing Poricoic acid AM in a designated

"Hazardous Waste - Aqueous" container.

Contaminated Labware and PPE:

Collect all disposable items such as pipette tips, tubes, and gloves that have come into

contact with Poricoic acid AM in a dedicated, lined "Hazardous Waste - Contaminated

Solids" container.

This prevents the accidental introduction of the compound into the municipal waste

stream.

Logical Workflow for Disposal
The following diagram outlines the decision-making process for the proper disposal of Poricoic
acid AM waste.
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Caption: Disposal workflow for Poricoic Acid AM.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of

Poricoic acid AM, thereby protecting researchers and the environment. Always consult your

institution's specific EHS guidelines, as local regulations may vary.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10855555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

